Cas no 2228780-58-1 (3-(2-hydroxy-4,5-dimethylphenyl)-2-methoxypropanoic acid)

• Product Name: 3-(2-hydroxy-4,5-dimethylphenyl)-2-methoxypropanoic acid
• CAS No: 2228780-58-1
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 5965748
• PubChem ID: 165613461
• Update Time: 2025-06-08

3-(2-hydroxy-4,5-dimethylphenyl)-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-hydroxy-4,5-dimethylphenyl)-2-methoxypropanoic acid
• EN300-1736153
• 2228780-58-1

• Inchi： 1S/C12H16O4/c1-7-4-9(10(13)5-8(7)2)6-11(16-3)12(14)15/h4-5,11,13H,6H2,1-3H3,(H,14,15)
• InChI Key： VJLWRZGQERAFPG-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)CC1C(=CC(C)=C(C)C=1)O

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-(2-hydroxy-4,5-dimethylphenyl)-2-methoxypropanoic acid

Recent Advances in the Study of 3-(2-hydroxy-4,5-dimethylphenyl)-2-methoxypropanoic acid (CAS: 2228780-58-1)

In recent years, 3-(2-hydroxy-4,5-dimethylphenyl)-2-methoxypropanoic acid (CAS: 2228780-58-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique phenolic and methoxypropanoic acid moieties, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties. This research brief aims to provide a comprehensive overview of the recent advancements related to this compound, highlighting key findings and their implications for future research and development.

One of the most notable breakthroughs in the study of 3-(2-hydroxy-4,5-dimethylphenyl)-2-methoxypropanoic acid is its role as a potent anti-inflammatory agent. Recent in vitro and in vivo studies have demonstrated its ability to inhibit key inflammatory mediators such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound could serve as a viable candidate for the development of novel anti-inflammatory drugs, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease. Furthermore, its relatively low toxicity profile, as evidenced by preclinical studies, enhances its appeal for therapeutic use.

Another area of active research involves the compound's potential anticancer properties. Preliminary studies have indicated that 3-(2-hydroxy-4,5-dimethylphenyl)-2-methoxypropanoic acid exhibits selective cytotoxicity against certain cancer cell lines, including breast and colon cancer cells. Researchers have hypothesized that this activity may be linked to the compound's ability to induce apoptosis and inhibit angiogenesis. While these findings are promising, further mechanistic studies and clinical trials are necessary to fully understand its efficacy and safety in oncological applications.

The synthesis and structural optimization of 3-(2-hydroxy-4,5-dimethylphenyl)-2-methoxypropanoic acid have also been a focal point of recent research. Advances in green chemistry have led to the development of more efficient and environmentally friendly synthetic routes for this compound. For instance, a recent study published in the Journal of Medicinal Chemistry reported a novel catalytic method that significantly reduces the use of hazardous reagents and improves yield. Such innovations not only enhance the scalability of production but also align with the growing emphasis on sustainable pharmaceutical manufacturing.

In addition to its therapeutic potential, the compound has been investigated for its role in drug delivery systems. Due to its unique chemical structure, 3-(2-hydroxy-4,5-dimethylphenyl)-2-methoxypropanoic acid can be functionalized to improve the solubility and bioavailability of poorly water-soluble drugs. Recent studies have explored its use as a co-crystal former or as part of prodrug strategies, demonstrating its versatility in addressing formulation challenges. These applications underscore the compound's value beyond its direct pharmacological effects.

Despite these advancements, several challenges remain in the research and development of 3-(2-hydroxy-4,5-dimethylphenyl)-2-methoxypropanoic acid. For example, the precise molecular targets and pathways involved in its biological activities are not yet fully elucidated. Additionally, the long-term safety and pharmacokinetic profiles of the compound require further investigation. Addressing these gaps will be critical for translating preclinical findings into clinical applications and ensuring the compound's successful integration into therapeutic regimens.

In conclusion, 3-(2-hydroxy-4,5-dimethylphenyl)-2-methoxypropanoic acid (CAS: 2228780-58-1) represents a promising molecule with diverse applications in chemical biology and pharmaceutical research. Recent studies have shed light on its anti-inflammatory and anticancer properties, as well as its potential in drug delivery systems. Continued research efforts aimed at understanding its mechanisms of action, optimizing its synthesis, and evaluating its clinical potential will be essential for unlocking its full therapeutic value. As the field progresses, this compound may emerge as a key player in the development of next-generation therapeutics.